N-(4-chloro-2-methoxy-5-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H14ClNO4/c1-10-7-14(16(23-2)9-13(10)19)20-17(21)12-8-11-5-3-4-6-15(11)24-18(12)22/h3-9H,1-2H3,(H,20,21)
• InChI Key: URFJUDWTWIRXJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C18H14ClNO4
• Molecular Weight: 343.8 g/mol

Description

Synthesis Analysis

The synthesis of chromene derivatives involves various chemical reactions, focusing on the formation of the chromene ring and the attachment of various substituents to achieve the desired compound. Studies have developed methods for synthesizing chromene derivatives, emphasizing the efficiency of these processes and the purity of the obtained compounds. For example, the synthesis and characterization of chromene derivatives have been detailed, highlighting the methods used for their preparation and the identification of their structures through spectroscopic techniques (Reis et al., 2013), (Chen et al., 2012).

Molecular Structure Analysis

The molecular structure of chromene derivatives is characterized by X-ray crystallography and spectroscopic methods. These studies provide insights into the arrangement of atoms within the molecule and the conformational preferences of these compounds. For instance, the crystal structures of chromene derivatives have been elucidated, showing their planar configurations and the orientation of substituents around the chromene core (Gomes et al., 2015).

Chemical Reactions and Properties

Chromene derivatives undergo various chemical reactions, including cycloadditions, substitutions, and rearrangements, which alter their chemical properties and potential applications. The reactivity of these compounds is influenced by their molecular structure, particularly the electron-donating or withdrawing nature of their substituents. Research into the chemical reactions of chromene derivatives has led to the discovery of new synthetic routes and the development of compounds with novel properties (Singh et al., 2017).

Physical Properties Analysis

The physical properties of chromene derivatives, such as solubility, melting point, and crystallinity, are crucial for their practical applications. These properties are determined by the molecular structure and the presence of functional groups. Studies have focused on the characterization of these properties, providing valuable information for the formulation and application of these compounds in various fields (Barili et al., 2001).